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Molecular Structure and Bonding

The dihydrogen borate ion, with the formula H2B03 ~ or often written as [B(OH) 20] - or [BO(OH) 2] -,
is the conjugate base of boric acid (H3BO3) after the first deprotonation [1] [2].

e Molecular Geometry: The structure is derived from boric acid, which has a trigonal planar geometry
around the central boron atom [2]. In the dihydrogen borate ion, the boron atom is expected to remain
sp? hybridized and bonded to three oxygen atoms.

¢ Resonance and Formal Charge: The electronic structure is best described by resonance, which
delocalizes the negative charge over the oxygen atoms. The table below shows the calculation of
formal charges for one dominant resonance structure. Formal charge is calculated as: Valence
electrons - (Lone pair electrons + ¥ Bonding electrons) [3] [4].

Table: Formal Charge Calculation for a Key Resonance Structure of H2BO3~

Atom Valence Nonbonding Bonding Electrons Formal
Electrons Electrons (=2) Charge

Boron (B) 3 0 4(+2)=2 +1

Oxygen 6 4 4(+2)=2 0

(O1)

Oxygen 6 6 2(2)=1 -1

(02)
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Atom Valence Nonbonding Bonding Electrons Formal
Electrons Electrons (+2) Charge

Oxygen 6 6 2(+2)=1 -1

(03)

The following diagram illustrates the primary resonance forms that contribute to the structure of the

dihydrogen borate ion, showing the delocalization of the negative charge.
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Figure: Resonance structures of the dihydrogen borate ion. The negative charge is delocalized across the

oxygen atoms.

¢ Boron-Oxygen Bonding: The B-O bond in hydroxy-boron compounds has a significant contribution
from pmt-p1t dative bonding [5]. A lone pair from a hydroxyl oxygen atom donates into the empty p
orbital on the electron-deficient boron, giving the B—O bond some double-bond character. This
interaction shortens and strengthens the bond.

Experimental and Analytical Insights

While direct protocols for dihydrogen borate are scarce, research on boric acid and related boron compounds

provides relevant methodologies.

o Preparation of High-Purity Boric Acid: One study detailed the preparation of high-purity 1°B boric
acid from !°BFs-methanol complex and calcium chloride in deionized water [6]. The optimal

conditions were:

Reaction Time: 20 hours

Molar Ratio (n(CaClz) : n(*°BFs—methanol complex)): 3:1
Water Amount: 1 L per mol of complex

Additive: H202 was used to oxidize and remove Fe2* impurities.

o

(e]

[¢]

[e]
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o Purification: The product was purified via cooling crystallization and recrystallization, achieving
99.95% purity [6].

¢ Structural Characterization Techniques:

o Vibrational Spectroscopy: Infrared (IR) spectroscopy is used to verify the formation of boric
acid by comparing its spectrum to a standard [6].

o X-Ray Diffraction (XRD): Used to confirm the crystal structure and phase of the produced
boric acid [6].

o Neutron Diffraction: This technique is particularly powerful for accurately locating light atoms,
especially hydrogen, within a crystal structure [7]. It has been used to study hydrogen and
dihydrogen bonding in related boron-nitrogen compounds.

Applications and Relevance

The dihydrogen borate ion and its parent compound, boric acid, are functionally important in several fields.

¢ Nuclear Industry: Boric acid is widely used as a neutron capture agent in the coolant systems of
pressurized water reactors to control the nuclear fission rate. Enriched 1°B boric acid is particularly
effective due to 1°B's high thermal neutron absorption cross-section [6].

¢ Medicine: Boric acid itself has well-known antiseptic properties and is used in topical medical and
cosmetic applications [2]. Furthermore, 1°B is a key component in developing boronated drugs for
Boron Neutron Capture Therapy (BNCT), an experimental treatment for certain types of tumors [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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